3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid

• IUPAC Name: 3-[(5-prop-2-enyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]propanoic acid
• InChI: InChI=1S/C15H14N4O2S/c1-2-8-19-11-6-4-3-5-10(11)13-14(19)16-15(18-17-13)22-9-7-12(20)21/h2-6H,1,7-9H2,(H,20,21)
• InChI Key: GXVQALHNBHCSET-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCCC(=O)O
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid, also known as TAPI-0, is a synthetic compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of compounds known as matrix metalloproteinase inhibitors (MMPIs), which have been shown to have anti-cancer and anti-inflammatory properties. In

Mechanism of Action

3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid inhibits the activity of MMPs by binding to the active site of the enzyme. This prevents the enzyme from degrading ECM proteins, which are important for maintaining tissue structure and function. Inhibition of MMP activity has been shown to reduce tumor growth and metastasis in various cancer models. In addition, MMP inhibition has been shown to reduce inflammation in various disease models.
Biochemical and Physiological Effects:
3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of MMPs, which are involved in the degradation of ECM proteins. This leads to the accumulation of ECM proteins, which can promote tissue repair and regeneration. In addition, 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid has been shown to have anti-cancer and anti-inflammatory properties. It has been shown to reduce tumor growth and metastasis in various cancer models, as well as to reduce inflammation in various disease models.

Advantages and Limitations for Lab Experiments

3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified to high purity. It has been shown to have a high affinity for MMPs, which makes it a potent inhibitor of these enzymes. However, 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid also has some limitations for lab experiments. It can be toxic at high concentrations, which can limit its use in some assays. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid. One area of research is the development of more potent and selective MMP inhibitors. This could lead to the development of more effective therapies for cancer and inflammatory disorders. Another area of research is the study of the mechanism of action of 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid. This could lead to a better understanding of the role of MMPs in disease progression and the development of more targeted therapies. Finally, the potential use of 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid in combination with other therapeutic agents should be explored, as this could lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid involves several steps, including the reaction of 5-allyl-5H-[1,2,4]triazino[5,6-b]indole with thioacetic acid, followed by the reaction of the resulting intermediate with 3-bromopropionic acid. The final product is obtained through purification and isolation steps. This synthesis method has been reported in several research papers and has been shown to yield high purity 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid.

Scientific Research Applications

3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid has been studied for its potential use as a therapeutic agent in various diseases, including cancer and inflammatory disorders. It has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in the degradation of extracellular matrix (ECM) proteins. MMPs have been implicated in the progression of cancer, as well as in inflammatory processes. 3-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propanoic acid has been shown to have anti-cancer and anti-inflammatory properties in various in vitro and in vivo studies.